Cas no 106578-69-2 (3-Buten-2-one, 1,1,1-trifluoro-4-phenyl-4-(phenylamino)-, (3Z)-)

• Product Name: 3-Buten-2-one, 1,1,1-trifluoro-4-phenyl-4-(phenylamino)-, (3Z)-
• CAS No: 106578-69-2
• MF: C₁₆H₁₂F₃NO
• MW: 291.26779460907
• CID: 1182841
• PubChem ID: 3557131
• Update Time: 2025-04-20

3-Buten-2-one, 1,1,1-trifluoro-4-phenyl-4-(phenylamino)-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1,1,1-trifluoro-4-phenyl-4-(phenylamino)-, (3Z)-
• 4-anilino-1,1,1-trifluoro-4-phenylbut-3-en-2-one
• DTXSID50393616
• 106578-69-2

• Inchi： 1S/C16H12F3NO/c17-16(18,19)15(21)11-14(12-7-3-1-4-8-12)20-13-9-5-2-6-10-13/h1-11,20H
• InChI Key： XVJAELZOUWJPDB-UHFFFAOYSA-N
• SMILES： FC(C(C=C(C1C=CC=CC=1)NC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 291.08716
• Monoisotopic Mass: 291.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 4.34400